Cas no 4766-57-8 (Tetrabutyl orthosilicate)

• Product Name: Tetrabutyl orthosilicate
• CAS No: 4766-57-8
• MF: C₁₆H₃₆O₄Si
• MW: 320.540146827698
• MDL: MFCD00009432
• CID: 45297
• PubChem ID: 87576917
• Update Time: 2025-06-08

Tetrabutyl orthosilicate Chemical and Physical Properties

Names and Identifiers

• Tetrabutyl orthosilicate
• Tetrabutoxysilane
• tetrabutyl silicate
• TETRA-n-BUTOXYSILANE
• Butylsilicate ((BuO)4Si) (7CI)
• Butyl orthosilicate
• MKC Silicate BTS
• NSC 89762
• Silane, tetrabutoxy-
• Silicon butoxide
• Silicon tetrabutoxide
• Tetrabutoxysilicate
• Tetrabutylorthosilicate
• Silicic acid (H4SiO4), tetrabutyl ester
• Butyl silicate ((BuO)4Si)
• tetra-n-Butyl orthosilicate
• Butyl silicate ((C4H9O)4Si)
• Butyl silicate
• C16H36O4Si
• Silicic acid, tetrabutyl ester
• Si(OCH2CH2CH2CH3)4
• Tetrabutyl orthosilicate, 97%
• NSC89762
• CT175
• NSC-89762
• A872098
• FT-0635433
• JXZ9KZ2G2R
• T1126
• SCHEMBL49555
• 4766-57-8
• AKOS015833678
• UNII-JXZ9KZ2G2R
• Tetrabutylorthosilice
• MFCD00009432
• SY010353
• DTXSID5063601
• FS-5231
• CS-0128830
• CT1750
• TBOS (SILICATE)
• EINECS 225-305-8
• NS00048073
• D82084
• Tetranbutoxysilane
• Silane, tetrabutoxy
• T1750
• DTXCID1040580
• s15225
• DB-051466

• MDL： MFCD00009432
• Inchi： 1S/C16H36O4Si/c1-5-9-13-17-21(18-14-10-6-2,19-15-11-7-3)20-16-12-8-4/h5-16H2,1-4H3
• InChI Key： UQMOLLPKNHFRAC-UHFFFAOYSA-N
• SMILES： [Si](OCCCC)(OCCCC)(OCCCC)OCCCC
• BRN： 1709274

Computed Properties

• Exact Mass: 320.23800
• Monoisotopic Mass: 320.238
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.899 g/mL at 25 °C(lit.)
• Melting Point: -80 ºC
• Boiling Point: 277°C(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.413(lit.)
• Solubility: Not miscible or difficult to mix in water.
• Water Partition Coefficient: React
• PSA: 36.92000
• LogP: 4.68880
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

Tetrabutyl orthosilicate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：UN2924
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Tetrabutyl orthosilicate

Tetrabutyl orthosilicate (CAS No. 4766-57-8): A Versatile Compound in Modern Chemical Applications

Tetrabutyl orthosilicate, with the chemical formula Si(OC₄H₉)₄, is a significant compound in the realm of organosilicon chemistry. Its CAS number, CAS No. 4766-57-8, identifies it as a well-characterized substance with a wide range of industrial and research applications. This compound, known for its stability and reactivity, has garnered considerable attention in recent years due to its role in various advanced materials and pharmaceutical formulations.

The primary use of tetrabutyl orthosilicate lies in the production of silicones and siloxanes, which are essential components in sealants, adhesives, and coatings. The ability of this compound to polymerize under controlled conditions makes it a valuable precursor in the synthesis of high-performance polymers. These polymers find applications in industries ranging from automotive to electronics, where thermal stability and chemical resistance are paramount.

In the realm of pharmaceuticals, tetrabutyl orthosilicate has been explored for its potential in drug delivery systems. Recent studies have highlighted its utility in creating stable and biocompatible carriers for active pharmaceutical ingredients (APIs). The compound's ability to form hydrophobic shells around drug molecules enhances their solubility and bioavailability, making it an attractive candidate for novel therapeutic formulations.

One of the most intriguing aspects of tetrabutyl orthosilicate is its role in nanotechnology. Researchers have leveraged its properties to develop functionalized nanoparticles for targeted drug delivery and imaging applications. The surface modification capabilities of this compound allow for the integration of various functional groups, enabling precise control over nanoparticle behavior in biological systems. This has opened up new avenues in personalized medicine and diagnostics.

The environmental impact of using tetrabutyl orthosilicate has also been a subject of extensive research. Studies have focused on its biodegradability and toxicity profile, ensuring that its applications do not pose significant risks to ecosystems. The compound's stability under various environmental conditions makes it a preferred choice for sustainable industrial processes. Efforts are ongoing to optimize its synthesis pathways to minimize waste and energy consumption.

In addition to its industrial applications, tetrabutyl orthosilicate plays a crucial role in catalysis. Its ability to act as a ligand in transition metal catalysis has been exploited in various organic transformations. These reactions are vital for synthesizing complex molecules used in pharmaceuticals and agrochemicals. The compound's stability under harsh reaction conditions makes it an ideal candidate for such catalytic processes.

The future prospects of tetrabutyl orthosilicate are promising, with ongoing research exploring new methodologies for its utilization. Advances in green chemistry and sustainable practices are expected to further enhance its applications across multiple sectors. The development of novel derivatives and functionalized forms of this compound is likely to expand its utility in cutting-edge technologies.

In conclusion, tetrabutyl orthosilicate (CAS No. 4766-57-8) is a multifaceted compound with significant implications in modern chemistry. Its versatility spans from industrial manufacturing to pharmaceuticals and nanotechnology, underscoring its importance as a chemical building block. As research continues to uncover new applications and refine existing ones, the role of this compound is poised to grow even further, contributing to advancements across multiple scientific disciplines.